SLC5A1

SLC5A1
Gene: SLC5A1TransporterUniProt: P13566

Target Description

SLC5A1, also known as SGLT1 (Sodium-Glucose Cotransporter 1), is a high-affinity, low-capacity glucose transporter primarily expressed in the small intestine and kidney. It mediates the active transport of glucose and galactose from the intestinal lumen into enterocytes, playing a crucial role in dietary carbohydrate absorption. In the kidney, SGLT1 contributes to glucose reabsorption. Its dysregulation is implicated in glucose malabsorption syndromes and may represent a therapeutic target for metabolic disorders.

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Created At2/2/2026
Updated At2/11/2026